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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-4-

methylpentan-2-one

Cat. No.: B7844132

Get Quote

Executive Summary & Chemical Context
1-(4-Chlorophenyl)-4-methylpentan-2-one is a halogenated organic intermediate, frequently

utilized in the synthesis of pharmaceutical compounds such as Pregabalin.[1] Because it

contains both a ketone functionality and a chlorophenyl group, it presents a dual challenge for

waste management: it possesses the combustibility of ketones and the environmental

persistence/toxicity associated with halogenated aromatics.

Immediate Action Directive:

Classification:Halogenated Organic Waste.[2]

Critical Restriction: Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol).[3]

Mixing creates a "mixed-waste" stream that disqualifies the cheaper fuel-blending disposal

method, forcing the entire volume into high-cost incineration.[1]

Physical State: Typically a solid or viscous oil at room temperature (Melting Point dependent

on purity/isomers, often ~30-50°C).[1]
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Hazard Identification & Safety Profile
Before initiating disposal, the operator must acknowledge the specific hazards. While specific

SDS data for this exact intermediate can be sparse, its structural class (alpha-haloketone

derivative) dictates the following safety profile:

Hazard Category Classification Operational Implication

Flammability Combustible (Class II or III)

Keep away from open

flames/sparks.[1][4][5] Ground

all metal transfer vessels.

Health Skin/Eye Irritant (H315/H319)

Nitrile gloves (double-gloved)

and safety goggles are

mandatory.[1]

Environmental
Aquatic Chronic Toxicity

(H411)

Zero tolerance for drain

disposal. All rinsate must be

collected.

Reactivity Stable, but Oxidizer sensitive

Store away from strong

oxidizing agents and reducing

agents.

Waste Segregation & Container Selection
The "Halogenated" Imperative
The presence of the Chlorine atom on the phenyl ring mandates that this chemical be treated

as Halogenated Waste.

Why? Incineration of halogenated compounds generates acidic gases (HCl) and potential

dioxins. This requires incinerators equipped with specific scrubbers and higher operating

temperatures (Rotary Kiln), which is significantly more expensive than standard fuel

blending.

Container Compatibility (The Ketone Factor)
Ketones are aggressive solvents that can swell or degrade certain plastics over time.
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Pure Substance (Solid/Oil): Use Wide-Mouth Glass Jars or Lined Steel Drums.[1]

Dilute Solution (<10%):HDPE (High-Density Polyethylene) carboys are acceptable for short-

term storage (accumulation <90 days).[1]

Concentrated Solution (>10%): Avoid LDPE. Use Glass or Safety Cans (Steel) to prevent

container swelling or structural failure.

Decision Matrix: Waste Stream Segregation
The following logic flow ensures the material is routed to the correct waste stream, minimizing

cost and safety risks.
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Waste Generation:
1-(4-Chlorophenyl)-4-methylpentan-2-one

Physical State?

Solid / Viscous Oil

Pure

In Solution

Dissolved

DISPOSAL BIN A:
Solid Hazardous Waste

(Label: Halogenated Organic Solid)
Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(Methanol, Acetone)

No Halogens

DISPOSAL BIN B:
Halogenated Liquid Waste

(Requires High-Temp Incineration)

DISPOSAL BIN B:
*Contaminated* Liquid Waste

(Must be treated as Halogenated)

RULE: Mixture becomes
Halogenated Waste

Click to download full resolution via product page

Figure 1: Waste segregation logic. Note that adding this compound to a non-halogenated

solvent forces the entire mixture into the "Halogenated" waste stream.

Step-by-Step Disposal Protocol
Phase 1: Preparation
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Don PPE: Safety glasses with side shields (or goggles), lab coat, and Nitrile gloves (0.11mm

minimum thickness).

Fume Hood: Perform all transfers inside a certified chemical fume hood to capture potential

volatile organic compounds (VOCs).

Labeling: Pre-label the waste container. The label must read:

Chemical Name: "Waste 1-(4-Chlorophenyl)-4-methylpentan-2-one"

Hazard Class: "Toxic, Irritant, Combustible"[3]

Constituents: List all solvents if in solution (e.g., "5% Active in Dichloromethane").

Phase 2: Transfer & Accumulation[1]
Solid Waste:

Scrape residue from reaction vessels using a spatula.

Transfer directly into a wide-mouth glass jar or a double-lined solid waste box.[1]

Wipe the spatula with a solvent-dampened Kimwipe and place the Kimwipe into the Solid

Hazardous Waste bin (do not trash).

Liquid Waste:

Use a funnel to prevent spills.

Pour slowly into the Halogenated Waste carboy.

Headspace Rule: Leave at least 10% headspace in the container to allow for thermal

expansion.

Cap Tight: Ensure the cap is screwed on tightly immediately after addition. Do not leave

waste funnels in open bottles.

Phase 3: Hand-off
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Once the container is 90% full or the accumulation time limit (typically 90 days or 6 months

depending on local regulations) is reached, seal the container.

Wipe the exterior of the container to ensure no residue remains.

Submit a waste pickup request through your facility's EHS portal, explicitly flagging the

"Halogenated" content.

Emergency Procedures: Spill Response
If a spill occurs, immediate containment is necessary to prevent environmental release.[5]

Do NOT use water. This chemical is organic and likely immiscible with water; water will only

spread the contamination.

1. ALERT
Notify personnel

Evacuate if >500mL

2. PPE UP
Gloves, Goggles,

Resp (if dust/vapor)

3. CONTAIN
Use Vermiculite/Sand

Create Dike

4. COLLECT
Scoop into

Wide-Mouth Jar

5. LABEL
'Hazardous Waste:

Spill Debris'

Click to download full resolution via product page

Figure 2: Immediate spill response workflow.[1] Emphasis on dry absorption methods.

Regulatory Compliance (US & EU)
USA (EPA RCRA):

This material is likely a Characteristic Waste due to ignitability (D001) if liquid, or toxicity.

It does not have a specific "U" or "P" list code unless unused and pure, but "Halogenated

Solvents" often trigger F001/F002 if mixed with listed solvents [1].

Compliance Check: Ensure the manifest lists "Halogenated Organic Liquid/Solid."

EU (ECHA/CLP):

Must be disposed of in accordance with Directive 2008/98/EC on waste.
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Waste Code (EWC): Likely 07 05 04* (other organic solvents, washing liquids and mother

liquors) or 07 05 13* (solid wastes containing hazardous substances) [2].

References
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Available at: [Link][1]
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European Waste Catalogue (EWC). Available at: [Link]

National Institutes of Health (NIH) - PubChem.Compound Summary: 4-Chloro-4-

methylpentan-2-one (Structural Analog).[1] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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